Cas no 2640863-19-8 (6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole)

• Product Name: 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole
• CAS No: 2640863-19-8
• MF: C₁₄H₁₆ClN₃O₃S
• MW: 341.813140869141
• CID: 5316730
• PubChem ID: 155801018
• Update Time: 2025-11-01

6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• AKOS040725216
• F6755-7368
• 6-chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole
• 2640863-19-8
• 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole

• Inchi： 1S/C14H16ClN3O3S/c15-10-1-4-12-13(9-10)21-14(16-12)17-5-7-18(8-6-17)22(19,20)11-2-3-11/h1,4,9,11H,2-3,5-8H2
• InChI Key： JSOPMNYICXLCCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(=N2)N1CCN(CC1)S(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 341.0600902g/mol
• Monoisotopic Mass: 341.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75Ų

Additional information on 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole

Introduction to 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole (CAS No. 2640863-19-8)

6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole, identified by its CAS number 2640863-19-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a chloro substituent at the 6-position and a piperazine moiety linked via a cyclopropanesulfonyl group introduces unique pharmacophoric features that contribute to its potential therapeutic applications.

The structural framework of 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole incorporates several key functional groups that are widely recognized for their interaction with biological targets. The benzoxazole core is a privileged scaffold in medicinal chemistry, exhibiting properties such as stability, bioavailability, and the ability to engage with various enzymes and receptors. The chloro group at the 6-position enhances lipophilicity, facilitating membrane permeability and cellular uptake, while the cyclopropanesulfonyl-piperazine segment introduces rigidity and specific steric constraints that can modulate binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel benzoxazole derivatives with enhanced pharmacological profiles. The compound 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole has been explored as a potential lead compound in several therapeutic areas. Notably, its structure suggests utility in the development of drugs targeting central nervous system (CNS) disorders, including depression and anxiety. The piperazine moiety is particularly relevant here, as it is commonly found in psychoactive drugs due to its ability to interact with serotonin receptors.

Moreover, the cyclopropanesulfonyl group adds an additional layer of complexity to the molecule. This moiety has been reported to enhance binding interactions by introducing a rigid plane that can precisely align with biological targets. Such structural features are often leveraged in drug design to improve both potency and selectivity. Preliminary studies have indicated that derivatives of this class may exhibit inhibitory activity against enzymes involved in neurotransmitter metabolism, making them promising candidates for further investigation.

The synthesis of 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole involves multi-step organic transformations that highlight the synthetic prowess required in modern medicinal chemistry. Key steps include the formation of the benzoxazole ring via cyclization reactions, followed by functionalization at the 6-position with a chloro group. The introduction of the cyclopropanesulfonyl-piperazine segment typically involves nucleophilic substitution reactions or coupling strategies that ensure regioselectivity and high yield.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets before conducting wet-lab experiments. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods. By integrating experimental data with computational insights, scientists can refine their designs to optimize pharmacokinetic properties such as solubility, metabolic stability, and bioavailability.

In clinical settings, the potential applications of 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole are still under investigation. However, its structural features suggest it may be useful in treating conditions characterized by dysregulation of serotonin signaling. For instance, it could be explored as an adjunct therapy for depression or as a novel treatment for anxiety disorders where current options have limitations. Additionally, its benzoxazole core opens possibilities for applications in oncology and anti-inflammatory therapies, areas where benzoxazole derivatives have shown promise.

The safety profile of any new pharmaceutical entity is paramount before it can enter clinical trials. While 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole has not yet been tested extensively in humans, preclinical studies are essential to assess potential toxicity and side effects. These studies often involve animal models where dosing regimens are carefully calibrated to mimic human exposure scenarios. Parameters such as acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity are scrutinized to ensure that the compound is safe for further development.

The regulatory landscape also plays a critical role in determining the path forward for compounds like 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole. Regulatory agencies require comprehensive data packages demonstrating efficacy and safety before approving new drugs for market use. This process involves submitting results from preclinical studies followed by Phase I clinical trials that evaluate safety in healthy volunteers. Subsequent phases incrementally assess efficacy and monitor adverse effects before broader patient populations are enrolled.

As research continues to uncover new therapeutic applications for 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into viable treatments. Open innovation models are increasingly popular in drug discovery because they foster knowledge sharing and accelerate development timelines. By leveraging expertise across different disciplines—such as organic chemistry, pharmacology, bioinformatics—and integrating diverse datasets from various sources (e.g., genomic data), researchers can identify novel opportunities for therapeutic intervention.

The future prospects for 6-Chloro-2-[4-(cyclopropanesulfonyl)piperazin-1-yl]-1,3-benzoxazole hinge on successful translation from bench to bedside through rigorous scientific investigation coupled with strategic partnerships within the pharmaceutical industry ecosystem. As our understanding of disease mechanisms evolves alongside technological advancements like artificial intelligence-driven drug design platforms; compounds like this one hold promise not only as standalone therapeutics but also as components within combination therapies designed to address complex pathologies more effectively than single-agent treatments alone could achieve.